Cas no 116850-52-3 (4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
• CAS No: 116850-52-3
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• CID: 145899
• PubChem ID: 3087999
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
• 4-methyl-3-methylsulfanyl-5-naphthalen-2-yl-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
• 116850-52-3
• SCHEMBL9223454
• 4-Methyl-3-(methylthio)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
• DTXSID40151545
• 4-methyl-3-(methylsulfanyl)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
• WMJIUWNERYSHQO-UHFFFAOYSA-N
• 4-Methyl-3-(methylthio)-5-(2-naphthalenyl)-4H-1,2,4-triazole
• 4-methyl-5-methylthio3-(2-naphthyl)-4H-1,2,4-triazole
• 4-Methyl-5-methylthio-3-(2-naphthyl)-4H-1,2,4-triazole
• DTXCID7074036

• Inchi： 1S/C14H13N3S/c1-17-13(15-16-14(17)18-2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
• InChI Key： WMJIUWNERYSHQO-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC3C=CC=CC=3C=2)N1C

Computed Properties

• Exact Mass: 255.08319
• Monoisotopic Mass: 255.083018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 3.2

Experimental Properties

• Density: 1.24
• Boiling Point: 483.1°C at 760 mmHg
• Flash Point: 246°C
• Refractive Index: 1.671
• PSA: 30.71